Cas no 91552-45-3 (Benzoyl chloride,3-methyl-4-propoxy-)

• Product Name: Benzoyl chloride,3-methyl-4-propoxy-
• CAS No: 91552-45-3
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• MDL: MFCD13174731
• CID: 799881
• PubChem ID: 45081999
• Update Time: 2025-04-19

Benzoyl chloride,3-methyl-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride,3-methyl-4-propoxy-
• 3-methyl-4-propoxybenzoyl chloride
• m-Toluoyl chloride, 4-propoxy- (7CI)
• 3-methyl-4-propoxybenzoylchloride
• DTXSID20665019
• 91552-45-3
• 3-Methyl-4-n-propoxybenzoyl chloride

• MDL： MFCD13174731
• Inchi： 1S/C11H13ClO2/c1-3-6-14-10-5-4-9(11(12)13)7-8(10)2/h4-5,7H,3,6H2,1-2H3
• InChI Key： IZQSHOOIUXRSFP-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C)C=1)OCCC)=O

Computed Properties

• Exact Mass: 212.06
• Monoisotopic Mass: 212.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.7